Cas no 25837-47-2 (Phenylacetylene-d6)

Phenylacetylene-d6 Properties

Names and Identifiers

• Benzene-d5, ethynyl-d-(8CI,9CI)
• 513946_ALDRICH
• Ethinylbenzol-d6
• Ethynylbenzene-d6
• pentadeuterio-deuterioethynyl-benzene
• Perdeuteriophenylacetylen
• Phenylacetylen-d6
• Phenylacetylene-d6
• CS-0505992
• 1,2,3,4,5-pentadeuterio-6-(2-deuterioethynyl)benzene
• DTXSID90584102
• Benzene-D5,ethynyl-d-(8ci,9ci)
• HY-W394282
• 25837-47-2
• 1, 2, 3, 4, 5-pentadeuterio-6-(2-deuterioethynyl)benzene
• J-016147
• 1-(Ethynyl-d)benzene-2,3,4,5,6-d5
• Phenylacetylene-d6, 95 atom % D
• D98999
• 1-(~2~H)Ethynyl(~2~H_5_)benzene
• DA-69039
• Benzene-1,2,3,4,5-d5, 6-(ethynyl-2-d)- (ACI); 6-(Ethynyl-2-d)benzene-1,2,3,4,5-d5 (ACI); Benzene-d5, ethynyl-d- (8CI, 9CI); Phenyl-d5-acetylene-d; Ethynylbenzene-d6; Phenylacetylene-d6
• (2H)Ethynyl(2H5)benzene
• +Expand

• InChIKey： UEXCJVNBTNXOEH-HLGHPJLRSA-N
• Inchi： InChI=1S/C8H6/c1-2-8-6-4-3-5-7-8/h1,3-7H/i1D,3D,4D,5D,6D,7D
• SMILES： [2H]C#CC1C([2H])=C([2H])C([2H])=C([2H])C=1[2H]

Computed Properties

• Exact Mass: 108.0846106671g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 108.0846106671g/mol
• Heavy Atom Count: 8
• Complexity: 98.5
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Refractive Index: n20/D 1.457(lit.)
• Boiling Point: 142-144 °C(lit.)
• Flash Point: 88 °F
• Color/Form: liquid
• Solubility: Not available
• Density: 0.984 g/mL at 25 °C(lit.)